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Compound of Interest

3,5-Diacetamido-2,6-
Compound Name:
diiodobenzoic acid

Cat. No.: B109223

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Diacetamido-2,6-diiodobenzoic acid is a highly functionalized aromatic compound with
potential applications in medicinal chemistry and drug development. Its dense arrangement of
iodo, acetamido, and carboxylic acid groups offers multiple points for derivatization, enabling
the synthesis of a diverse library of compounds for biological screening. The heavy iodine
atoms make this scaffold particularly interesting for applications in radiography as contrast
agents or as a basis for radiopharmaceuticals. Furthermore, the core benzoic acid structure is
a common motif in many biologically active molecules, including non-steroidal anti-
inflammatory drugs (NSAIDs) and anticancer agents.[1][2][3]

This document provides detailed protocols for the derivatization of 3,5-diacetamido-2,6-
diiodobenzoic acid, focusing on esterification and amide bond formation. Additionally, it
outlines potential applications in drug discovery, particularly in cancer research, and provides
protocols for preliminary biological evaluation.

Chemical Profile
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Property Value

IUPAC Name 3,5-bis(acetylamino)-2,6-diiodobenzoic acid
Molecular Formula C11H10I12N204

Molecular Weight 515.99 g/mol

Appearance Off-white to pale yellow solid (predicted)
Solubility Sparingly soluble in water, soluble in organic

solvents like DMSO and DMF

Synthetic Workflow for Derivatization

The following diagram illustrates a general workflow for the derivatization of 3,5-diacetamido-

2,6-diiodobenzoic acid to obtain esters and amides for subsequent biological screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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